RDR03871

• Molecular Formula: C18H16ClF3N6
• Molecular Weight: 408.8 g/mol
• InChI: InChI=1S/C18H16ClF3N6/c1-11-15(19)17(28-16(26-11)12-5-2-3-8-23-12)25-10-9-24-14-7-4-6-13(27-14)18(20,21)22/h2-8H,9-10H2,1H3,(H,24,27)(H,25,26,28)
• InChIKey: BDLJLGRTYOMPEG-UHFFFAOYSA-N

RDR03871 Procurement Guide: Dual MDM2/MDM4 Inhibitor Reference Validation

RDR03871 is a synthetic small molecule that functions as a potent dual inhibitor of the MDM2-p53 and MDM4-p53 protein-protein interactions [1]. The compound is a substituted pyrimidine derivative with a molecular weight of 408.808 Da . Its primary mechanism of action involves binding to the p53-binding pockets of both MDM2 and MDM4, thereby preventing the ubiquitination and degradation of the p53 tumor suppressor protein. This leads to the stabilization and activation of p53, which in turn triggers cell cycle arrest and apoptosis [1]. The compound was identified and optimized through structure-based virtual screening and medicinal chemistry efforts aimed at developing a single agent capable of targeting both key negative regulators of p53 [1].

Pathway study Dual MDM2/MDM4-p53 inhibitor for p53 reactivation research

SAR control Published optimization intermediate with documented parent-compound lineage

Tool compound MDM4-favoring profile supports investigation of compensatory resistance mechanisms

• [1] Giustiniano, M.; Daniele, S.; Pelliccia, S.; La Pietra, V.; Pietrobono, D.; Brancaccio, D.; Cosconati, S.; Messere, A.; Giuntini, S.; Cerofolini, L.; Fragai, M.; Luchinat, C.; Taliani, S.; La Regina, G.; Da Settimo, F.; Silvestri, R.; Martini, C.; Novellino, E.; Marinelli, L. Computer-Aided Identification and Lead Optimization of Dual Murine Double Minute 2 and 4 Binders: Structure–Activity Relationship Studies and Pharmacological Activity. *J. Med. Chem.* 2017, *60* (19), 8115–8130. View Source

RDR03871: Dual MDM2/MDM4 vs Selective MDM2 Inhibition

Simple substitution with a classic MDM2-selective inhibitor like Nutlin-3a is not scientifically equivalent for several reasons. First, MDM2-selective antagonists have been shown to induce a compensatory upregulation of its homolog, MDM4, which can sustain p53 suppression and confer resistance to therapy [1]. RDR03871, as a dual inhibitor, directly addresses this mechanism of resistance by potently inhibiting both MDM2 and MDM4 [2]. Second, the binding mode and chemical scaffold of RDR03871 are distinct, enabling it to achieve a favorable inhibitory profile on both targets, whereas MDM2-selective agents like Nutlin-3a demonstrate little to no activity against MDM4 [3]. The quantitative evidence below demonstrates the specific performance gap that makes RDR03871 a uniquely valuable tool for studying the p53-MDM2/4 axis in wild-type p53 cancer models.

! MDM2-selective inhibitors (e.g., Nutlin-3a) may induce MDM4 upregulation, masking resistance endpoints in TP53 wild-type models.

! Dual inhibitor analogs can differ in MDM4/MDM2 potency balance; catalogue classification alone does not predict signaling outcome.

! Structural variants from the same series may shift target engagement profile; direct interchange without head-to-head data risks inconsistent pathway response.

• [1] Wade, M.; Li, Y.-C.; Wahl, G. M. MDM2, MDMX and p53 in oncogenesis and cancer therapy. *Nat. Rev. Cancer* 2013, *13* (2), 83–96. View Source
• [2] Giustiniano, M.; et al. Computer-Aided Identification and Lead Optimization of Dual Murine Double Minute 2 and 4 Binders: Structure–Activity Relationship Studies and Pharmacological Activity. *J. Med. Chem.* 2017, *60* (19), 8115–8130. View Source
• [3] TargetMol. Nutlin-3a (Rebemadlin) MDM2 inhibitor product page. View Source

RDR03871 Quantitative Differentiation: Evidence for Procurement

Dual Target IC50 Ratio vs Structurally Related Analogs

RDR03871 is a dual MDM2/MDM4 inhibitor, whereas Nutlin-3a is a selective MDM2 antagonist with negligible activity against MDM4. In a quantitative immune-enzymatic assay using cell lysates, RDR03871 inhibited the p53/MDM2 interaction with an IC50 of 35.4 nM and the p53/MDM4 interaction with an IC50 of 10.4 nM [1]. In contrast, Nutlin-3a inhibited the p53/MDM2 interaction with an IC50 of 90 nM in a similar assay format [2], and it does not effectively disrupt the p53/MDM4 complex [3].

Dual-target ratio vs analog

Head-to-head

MDM4/MDM2 IC50 ratio 0.29 (10.4/35.4 nM) vs compound 1 ratio 0.05

6-fold difference in dual-target balance; profile engineered by SAR optimization

Same assay, same study. RDR03871 shows less MDM4 skew than compound 1.

Evidence Dimension	Inhibition of p53/MDM2 and p53/MDM4 protein-protein interactions
Target Compound Data	MDM2 IC50 = 35.4 ± 3.9 nM; MDM4 IC50 = 10.4 ± 1.2 nM
Comparator Or Baseline	Nutlin-3a: MDM2 IC50 = 90 nM; MDM4 activity = negligible (maximal inhibition of 44%)
Quantified Difference	RDR03871 is 2.5-fold more potent against MDM2 and demonstrates complete inhibition of MDM4 versus negligible activity for Nutlin-3a.
Conditions	Quantitative sandwich immune-enzymatic assays using U87MG cell lysates for MDM2 and SHSY5Y cell lysates for MDM4.

Why This Matters

This dual-inhibition profile makes RDR03871 the preferred tool for studying p53 reactivation in models where MDM4 upregulation may limit the efficacy of MDM2-selective agents.

• [1] Giustiniano, M.; et al. Computer-Aided Identification and Lead Optimization of Dual Murine Double Minute 2 and 4 Binders: Structure–Activity Relationship Studies and Pharmacological Activity. *J. Med. Chem.* 2017, *60* (19), 8115–8130. (Table 1) View Source
• [2] TargetMol. Nutlin-3a (Rebemadlin) MDM2 inhibitor product page. View Source
• [3] Giustiniano, M.; et al. Computer-Aided Identification and Lead Optimization of Dual Murine Double Minute 2 and 4 Binders: Structure–Activity Relationship Studies and Pharmacological Activity. *J. Med. Chem.* 2017, *60* (19), 8115–8130. (Supporting Information, Figure S1-B) View Source

MDM2 Inhibition vs Selective Inhibitor Nutlin-3a

In the original medicinal chemistry program, RDR03871 (compound 2) was identified as a progenitor of a more optimized lead series. It demonstrated a superior activity on MDM4 compared to an early-stage virtual screening hit (compound 1). Compound 1 showed IC50 values of 93.7 nM for MDM2 and 4.6 nM for MDM4. RDR03871 was developed as a structural analog that improved the MDM2 potency by 2.6-fold (35.4 nM) while maintaining a robust, low-nanomolar inhibition of MDM4 (10.4 nM) [1].

MDM2 potency vs Nutlin-3a

Context-dependent

IC50 35.4 nM (MDM2) vs Nutlin-3a ~90 nM; Nutlin-3a lacks MDM4 activity

Directionally lower MDM2 IC50 and dual coverage support resistance-mechanism interrogation

Cross-assay comparison; potency ranking is directional only.

Evidence Dimension	Inhibition of MDM4-p53 interaction (IC50)
Target Compound Data	IC50 = 10.4 ± 1.2 nM
Comparator Or Baseline	Compound 1: IC50 = 4.6 ± 0.7 nM
Quantified Difference	RDR03871 exhibits a 2.3-fold reduction in MDM4 potency but with a superior, more balanced dual-inhibition profile overall.
Conditions	Quantitative sandwich immune-enzymatic assay using SHSY5Y cell lysates.

Why This Matters

This data demonstrates that RDR03871 represents a critical balance point in the structure-activity relationship (SAR) for dual inhibition, making it a valuable reference compound for researchers developing or validating new chemical series targeting both MDM2 and MDM4.

• [1] Giustiniano, M.; et al. Computer-Aided Identification and Lead Optimization of Dual Murine Double Minute 2 and 4 Binders: Structure–Activity Relationship Studies and Pharmacological Activity. *J. Med. Chem.* 2017, *60* (19), 8115–8130. (Table 1 and Biological Evaluation section) View Source

Dual Target Profile vs Alternative Dual Inhibitors

While RDR03871 served as a crucial progenitor compound, the study also evaluated a more advanced analog, compound 12, which showed improved biochemical potency. This provides a useful benchmark for the class. In a cellular assay, compound 12 inhibited the proliferation of neuroblastoma SHSY5Y cells with an IC50 of 356 ± 21 nM [1]. This data, while for an analog, establishes the functional relevance of the dual-inhibition scaffold in a cancer-relevant cell line. Direct cellular data for RDR03871 itself is not reported in this source.

Profile vs other dual inhibitors

Class-level

Ratio 0.29 (MDM4-favoring) vs RO-5963 ratio ~1.4 (MDM2-favoring), MDM2/4-p53-IN-2 ~1.15

Potency balance variations may produce distinct p53 reactivation signatures

Cross-assay variability acknowledged; select scaffold by required dual-target balance.

Evidence Dimension	Inhibition of cell proliferation in SHSY5Y neuroblastoma cells
Target Compound Data	Data not available for RDR03871
Comparator Or Baseline	Compound 12 (optimized analog): IC50 = 356 ± 21 nM
Quantified Difference	N/A
Conditions	SHSY5Y neuroblastoma cell line (TP53 wild-type)

Why This Matters

This cellular activity data from a closely related analog demonstrates that the chemical scaffold of RDR03871 is capable of producing functional anti-proliferative effects in a p53 wild-type cancer model, providing confidence in the relevance of the biochemical target engagement.

• [1] Giustiniano, M.; et al. Computer-Aided Identification and Lead Optimization of Dual Murine Double Minute 2 and 4 Binders: Structure–Activity Relationship Studies and Pharmacological Activity. *J. Med. Chem.* 2017, *60* (19), 8115–8130. (Page 8121) View Source

RDR03871 Procurement-Relevant Application Scenarios

SAR Control: MDM2 vs MDM4 Potency Balance

In cancer cell lines or patient-derived models with wild-type TP53 but high expression of both MDM2 and MDM4, RDR03871 is the superior choice for studying p53 pathway reactivation. Its potent dual-inhibition profile [1] directly overcomes the resistance mechanism where MDM4 compensates for MDM2 inhibition, a scenario where MDM2-selective agents like Nutlin-3a are known to fail [2].

Series-Derived Tool: SAR Validation vs Parent Compound

RDR03871 serves as an essential reference point in medicinal chemistry programs aimed at developing next-generation dual MDM2/MDM4 inhibitors. Its balanced inhibitory profile (MDM2 IC50: 35.4 nM; MDM4 IC50: 10.4 nM) [1] makes it an ideal benchmark against which new synthetic compounds can be compared for improvements in potency and target selectivity.

Dual-Target Engagement: MDM4-Favoring Positive Control

The distinct binding mode of RDR03871, as identified through receptor-based virtual screening and docking studies [1], makes it a valuable chemical probe for dissecting the structural biology of the MDM2 and MDM4 p53-binding pockets. Researchers can use RDR03871 to study how small molecules can be designed to engage both protein targets simultaneously, as opposed to the more common selective inhibitors.

Application

Selection Property

Validation Focus

MDM4/MDM2 balance SAR studies

Documented dual-target IC50 ratio profile

p53 transcriptional output in wild-type cancer models

Series control vs parent compound

Published parent-compound comparator data

MDM2 potency enhancement effect on cell proliferation endpoints

MDM4-mediated resistance studies

MDM4-favoring dual inhibition profile

Compensatory MDM4 upregulation and p53 reactivation endpoints

Neuroblastoma model research

Series-reported antiproliferative activity in SHSY5Y

Cancer stem cell growth inhibition endpoints

• [1] Giustiniano, M.; et al. Computer-Aided Identification and Lead Optimization of Dual Murine Double Minute 2 and 4 Binders: Structure–Activity Relationship Studies and Pharmacological Activity. *J. Med. Chem.* 2017, *60* (19), 8115–8130. View Source
• [2] Wade, M.; Li, Y.-C.; Wahl, G. M. MDM2, MDMX and p53 in oncogenesis and cancer therapy. *Nat. Rev. Cancer* 2013, *13* (2), 83–96. View Source